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Compound of Interest

Compound Name: 1-Octanol-d5

Cat. No.: B15619323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1-Octanol-d5, drawing

from available information for its non-deuterated analogue, 1-Octanol. The substitution of

deuterium for hydrogen is not expected to significantly alter the chemical's primary hazards.

This document is intended to provide essential safety information for handling, storage, and

emergency procedures.

Section 1: Chemical Identification and Physical
Properties
1-Octanol-d5 is a deuterated form of 1-octanol, a fatty alcohol. While specific data for the

deuterated compound is limited, the physical and chemical properties are expected to be very

similar to 1-octanol.

Table 1: Physical and Chemical Properties of 1-Octanol
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Property Value Source

Molecular Formula C8H13D5O N/A

Appearance Colorless liquid [1][2]

Odor
Penetrating aromatic, fresh

orange-rose
[1][2]

Melting Point -15 °C (5 °F)

Boiling Point 196 °C (385 °F)

Density 0.827 g/cm³ at 25 °C (77 °F)

Flash Point 81 °C (178 °F) c.c. [1][3]

Autoignition Temperature 270 °C (518 °F) [4]

Solubility in Water Insoluble (540 mg/L at 25 °C) [1][5]

Vapor Pressure 0.14 mmHg at 25 °C

Vapor Density 4.5 (vs air)

Refractive Index n20/D 1.429 [6]

Section 2: Hazard Identification and GHS
Classification
1-Octanol is classified as a combustible liquid that causes serious eye irritation and is harmful

to aquatic life with long-lasting effects.[7]

GHS Hazard Statements:

H227: Combustible liquid.[4]

H319: Causes serious eye irritation.[8]

H412: Harmful to aquatic life with long lasting effects.[8]

Signal Word: Warning[7]
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Hazard Pictogram:

Click to download full resolution via product page

GHS Exclamation Mark Pictogram

Section 3: Toxicological Information
The primary toxicological concerns associated with 1-octanol are eye irritation and potential for

central nervous system depression with significant exposure. The toxicological properties of 1-
Octanol-d5 have not been thoroughly investigated, but are expected to be similar to the non-

deuterated form.

Table 2: Acute Toxicity Data for 1-Octanol

Route of
Exposure

Endpoint Value Species Source

Oral LD50 >3200 mg/kg Rat [5]

Oral LD50 1790 mg/kg Mouse [4]

Dermal LD50
>2000 - 4000

mg/kg
Rabbit [9]

Dermal LD50 >5000 mg/kg N/A [5]

Key Toxicological Effects:
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Eye Irritation: Causes serious eye irritation.[8] In rabbit studies, it caused transient injury to

the corneal epithelium with recovery in 48 hours.[1]

Skin Irritation: May cause mild skin irritation.[3] Prolonged contact can lead to defatting of the

skin, causing dryness or cracking.[3]

Inhalation: Vapors may irritate the respiratory tract.[1][3] High concentrations can lead to

central nervous system effects such as headache, nausea, and narcosis.

Ingestion: Harmful if swallowed.[10] Aspiration into the lungs may result in chemical

pneumonitis.[3]

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.

Section 4: Experimental Protocols
The toxicological and physical property data presented are based on standardized testing

protocols, primarily those established by the OECD (Organisation for Economic Co-operation

and Development).

Methodology for Key Experiments:

Acute Oral Toxicity (LD50): The OECD 401 guideline is a typical method. This involves

administering the substance to a group of fasted animals (e.g., rats) via oral gavage. The

animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality. The

LD50 is the statistically estimated dose that would be lethal to 50% of the test population.[8]

Acute Dermal Toxicity (LD50): Following a method like OECD 402, the substance is applied

to a shaved area of the skin of the test animal (e.g., rabbit). The area is covered with a

porous gauze dressing for 24 hours. Observations for toxicity and mortality are made over a

specified period.[8]

Acute Fish Toxicity (LC50): The OECD 203 guideline is used to determine the concentration

of a chemical that is lethal to 50% of a test fish species (e.g., fathead minnow) over a 96-

hour period in a flow-through test system.
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Flash Point Determination: The flash point is typically determined using a closed-cup

method, where the vapor above the liquid is tested for its ability to be ignited by a flame.

Section 5: Handling, Storage, and Emergency
Procedures
Proper handling and storage are crucial to ensure safety in a laboratory setting.

Handling and Storage Workflow:

Handling Storage

General Precautions
- Avoid contact with skin and eyes.
- Do not breathe vapors.
- Wash hands after use.

Personal Protective Equipment (PPE)
- Wear safety glasses with side-shields or goggles.
- Wear protective gloves (e.g., nitrile rubber).
- Use respiratory protection if vapors are generated.

Requires

Engineering Controls
- Use in a well-ventilated area or fume hood.
- Keep away from heat, sparks, and open flames.

Complemented by

Storage Conditions
- Store in a tightly closed container.
- Keep in a cool, well-ventilated place.
- Recommended storage temperature on product label.

Incompatible Materials
- Strong oxidizing agents.
- Strong acids and bases.
- Acid chlorides.

Store away from
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Workflow for Safe Handling and Storage

Emergency Procedures:

In the event of an accidental release or exposure, the following procedures should be followed.

Chemical Spill Response Workflow:
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Spill Occurs

Evacuate and secure the area.
Remove ignition sources.

Don appropriate PPE:
- Respirator
- Goggles
- Gloves

- Protective clothing

Contain the spill.
Use inert absorbent material (sand, vermiculite).

Cover drains.

Collect absorbed material.
Place in a sealed container for disposal.

Clean the spill area.
Ventilate the space.

Dispose of waste according to regulations.

Click to download full resolution via product page

Logical Workflow for Spill Response

First-Aid Measures:

If Inhaled: Move the person to fresh air.
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In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

water/shower.

In Case of Eye Contact: Rinse out with plenty of water. Remove contact lenses if present

and easy to do so. Continue rinsing. Call an ophthalmologist.[7]

If Swallowed: Do not induce vomiting due to the risk of aspiration. Keep airways free. Call a

physician immediately.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[8][11]

Specific Hazards: The substance is combustible. Vapors are heavier than air and may form

explosive mixtures with air upon intense heating.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[11]

Section 6: Disposal Considerations
Dispose of 1-Octanol-d5 and its container in accordance with local, regional, and national

regulations. The material may be burned in a chemical incinerator equipped with an afterburner

and scrubber. Do not allow the product to enter drains or waterways.[12]

This document is intended as a guide and is not exhaustive. Always refer to the most current

Safety Data Sheet provided by the supplier before handling the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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